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Introduction

These application notes provide a detailed overview of the usage levels and protocols for
Arlacel A in pharmaceutical compounding. While the term "Arlacel A" historically refers to
Dianhydro-D-mannitol monooleate, in contemporary pharmaceutical compounding, the trade
name "Arlacel 165" is more prevalent and extensively documented. Arlacel 165 is a versatile,
non-ionic, oil-in-water (O/W) self-emulsifying wax composed of a balanced blend of Glyceryl
Stearate and PEG-100 Stearate.[1][2] This document will primarily focus on Arlacel 165, its
applications, and established protocols, with a brief clarification on Arlacel A.

Note on "Arlacel A" vs. "Arlacel 165"

o Arlacel A: Chemically identified as Dianhydro-D-mannitol monooleate. Its use in modern
pharmaceutical compounding is less documented in readily available literature compared to
Arlacel 165.

o Arlacel 165: A widely used emulsifier in the pharmaceutical and cosmetic industries for
creating stable oil-in-water emulsions.[1][2] It is known for its excellent stability, versatility in
formulating creams and lotions, and compatibility with a wide range of active pharmaceutical
ingredients (APIs).[1]
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Due to its prevalence and extensive documentation in pharmaceutical applications, the

following data and protocols are specific to Arlacel 165.

Data Presentation: Quantitative Usage Levels

The concentration of Arlacel 165 is critical for achieving the desired emulsion stability, viscosity,

and sensory characteristics of the final product. The following tables summarize the

recommended usage levels in various pharmaceutical dosage forms.

Table 1: Recommended Usage Levels of Arlacel 165 in Topical Formulations

Dosage Form

Recommended
Concentration (% wiw)

Notes

Creams

20-8.0

Higher concentrations create
thicker, more viscous creams.
Often used as the sole

emulsifier.

Lotions

20-5.0

Lower concentrations result in
more fluid lotions. May require
a stabilizer or co-emulsifier for

very low viscosity formulations.

Ointments (Anhydrous)

5.0-25.0

Acts as a structurant and
stabilizer in non-aqueous

systems.

Cleansing Systems

20-50

Functions as an opacifier and

mild surfactant.

Stick Formulations

20-5.0

Used as a wetting agent for

dispersed solids.

Table 2: General Properties of Arlacel 165
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Property Value

Chemical Name Glyceryl Stearate (and) PEG-100 Stearate
Appearance White to off-white waxy flakes or pellets
HLB Value Approximately 11

Melting Point 55°C - 60°C

pH Range (final formulation) 45-8.0

Experimental Protocols

Key Experiment: Preparation of a Stable Oil-in-Water
(O/W) Cream

This protocol outlines the standard procedure for compounding a basic O/W cream using
Arlacel 165.

Materials:

e Arlacel 165

e Oil Phase Components (e.g., mineral oil, cetyl alcohol, active ingredients soluble in oil)

e Agueous Phase Components (e.g., purified water, glycerin, water-soluble active ingredients)
e Preservative

e Two heat-resistant beakers

o Water bath or hot plate

o Overhead stirrer or homogenizer

e Thermometer

Methodology:
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e Phase Preparation:

o Oil Phase: In a clean, dry beaker, combine all oil-soluble components, including Arlacel
165.

o Aqueous Phase: In a separate beaker, combine all water-soluble components.
e Heating:

o Heat both the oil phase and the aqueous phase separately to 65°C - 75°C. Ensure all
components in the oil phase, including the Arlacel 165 flakes, are completely melted and
the phase is uniform.

o Emulsification:

o Slowly add the heated aqueous phase to the heated oil phase with continuous, moderate
stirring.

o Increase the mixing speed and homogenize for 2-3 minutes to ensure the formation of a
fine emulsion.

e Cooling:
o Allow the emulsion to cool gradually while maintaining gentle stirring.
o Addition of Thermolabile Components:

o Once the emulsion has cooled to below 40°C, add any heat-sensitive ingredients, such as
preservatives or certain active pharmaceutical ingredients.

e Final Mixing and Storage:
o Continue to stir gently until the cream is congealed and uniform.

o Package the final product in an appropriate container. It is recommended to let the cream
rest for 24 hours to allow for the viscosity to fully develop.

Mandatory Visualizations
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Signaling Pathways and Experimental Workflows

Phase Preparation Heating

Heat Aqueous Phase A ‘ N
(6'5,75:@) Emulsification Cooling & Final Steps

] Heat Oil Phase
0il Phase Components + Arlacel 165 (65-75°C)

Aqueous Phase Components

[ -
Combine Phases . Add Thermolabile Ingredients
I (Aqueous to Ol) CURETTN TR 2 Cool with Gentle Stirring ic) Final Cream Product

.

Click to download full resolution via product page

Caption: Workflow for O/W Cream Compounding with Arlacel 165.

Define Desired Product Viscosity

Lotion (Low Viscosity) Cream (High Viscosity)

Use Arlacel 165 at 2-5% Use Arlacel 165 at 5-8%

Evaluate Emulsion Stability & Texture

Acceptable Not Acceptable

Final Formulation Adjust Concentration or Add Co-emulsifier/Stabilizer
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Caption: Decision workflow for selecting Arlacel 165 concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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